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Compound Name:
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trichloroammineplatinate(II)

Cat. No.: B122901 Get Quote

An In-depth Technical Guide on the Molecular Formula and Weight of Potassium

Amminetrichloroplatinate(II)

This guide provides a comprehensive overview of the chemical formula and molecular weight

of the coordination compound Potassium Amminetrichloroplatinate(II), tailored for researchers,

scientists, and professionals in drug development.

Chemical Formula
The chemical formula for Potassium Amminetrichloroplatinate(II) is K[Pt(NH₃)Cl₃].[1][2][3] This

formula indicates that the compound consists of a potassium cation (K⁺) and a complex anion,

[Pt(NH₃)Cl₃]⁻. In this complex ion, a central platinum (Pt) atom is coordinated with one

ammonia (NH₃) ligand and three chloride (Cl⁻) ligands.

Molecular Weight
The molecular weight of K[Pt(NH₃)Cl₃] is approximately 357.57 g/mol .[3] This value is derived

from the sum of the atomic weights of all constituent atoms in the empirical formula, which can

also be written as Cl₃H₃KNPt.[1][2]

Data Presentation: Atomic Composition and Molecular
Weight Calculation
The following table details the atomic composition of K[Pt(NH₃)Cl₃] and the calculation of its

molecular weight based on the atomic weights of its constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b122901?utm_src=pdf-interest
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Chlorine
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Chlorine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Potassium K 1 39.0983[4] 39.0983

Platinum Pt 1 195.084[5][6] 195.084

Nitrogen N 1 14.007[7][8] 14.007

Hydrogen H 3 1.008[9][10] 3.024

Chlorine Cl 3 35.453[11] 106.359

Total 357.5723

Logical Relationship for Molecular Weight
Calculation
The diagram below illustrates the hierarchical relationship for calculating the molecular weight

of K[Pt(NH₃)Cl₃] from its constituent atoms.
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Calculation of the molecular weight of K[Pt(NH3)Cl3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b122901?utm_src=pdf-custom-synthesis
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Chlorine
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://pubchem.ncbi.nlm.nih.gov/element/Potassium
https://ciaaw.org/platinum.htm
https://ciaaw.org/platinum.htm
https://pubchem.ncbi.nlm.nih.gov/element/Platinum
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.youtube.com/watch?v=ALwo4suQO6E
https://ciaaw.org/chlorine.htm
https://ciaaw.org/chlorine.htm
https://www.benchchem.com/product/b122901#molecular-weight-and-formula-of-k-pt-nh3-cl3
https://www.benchchem.com/product/b122901#molecular-weight-and-formula-of-k-pt-nh3-cl3
https://www.benchchem.com/product/b122901#molecular-weight-and-formula-of-k-pt-nh3-cl3
https://www.benchchem.com/product/b122901#molecular-weight-and-formula-of-k-pt-nh3-cl3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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